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Cat. No.: B12387751

Audience: Researchers, scientists, and drug development professionals.
Introduction

Fenhexamid is a widely used fungicide for the control of various fungal diseases in crops.[1][2]
Its degradation in the environment can lead to the formation of various metabolites, including
Fenhexamid-5-hexenoic acid. Monitoring the presence and concentration of such metabolites
in soil is crucial for environmental risk assessment and ensuring food safety. This document
provides a detailed protocol for the extraction of Fenhexamid-5-hexenoic acid from saoill
samples using a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS). The QUEChERS approach is a popular sample preparation technique for the analysis
of pesticide residues in various matrices due to its simplicity, speed, and cost-effectiveness.[3]

[41[5]
Experimental Protocol

This protocol is based on the widely adopted QUEChERS methodology, which has been proven
effective for the extraction of a broad range of pesticide residues from complex matrices like
soil.[5][6][7]

1. Materials and Reagents

e Soil sample (air-dried and sieved through a 2 mm mesh)
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Fenhexamid-5-hexenoic acid analytical standard

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid (FA), 298%

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes for dASPE

Vortex mixer

Centrifuge (capable of 24000 x Q)

Syringe filters (0.22 pum)

LC-MS/MS system

. Sample Preparation and Extraction

Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 30 seconds to hydrate the sample. Let it stand for 10
minutes.

Add 10 mL of acetonitrile (ACN) containing 1% formic acid. The acidic modifier helps in the
efficient extraction of acidic analytes like Fenhexamid-5-hexenoic acid.
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Cap the tube and vortex vigorously for 1 minute.

Add the QUEChERS extraction salts: 4 g of anhydrous MgSOa4 and 1 g of NaCl.

Immediately cap and shake vigorously for 1 minute to prevent the formation of salt
agglomerates and ensure thorough partitioning.

Centrifuge the tube at 4000 x g for 5 minutes.

. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Transfer 1 mL of the upper acetonitrile layer (supernatant) to a 2 mL microcentrifuge tube
containing the dSPE sorbents. For soil samples, a combination of 150 mg MgSQOa4, 50 mg
PSA, and 50 mg C18 is recommended. PSA removes polar interferences, while C18
removes non-polar interferences.

Vortex the tube for 30 seconds.

Centrifuge at 10,000 x g for 2 minutes.

Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for LC-MS/MS
analysis.

. LC-MS/MS Analysis

Column: A C18 reversed-phase column is suitable for the separation.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

Injection Volume: 5-10 L.

lonization Mode: Electrospray ionization (ESI) in negative mode is recommended for the
acidic analyte.

Transitions: Specific parent and daughter ion transitions for Fenhexamid-5-hexenoic acid
should be monitored for quantification and confirmation.
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Data Presentation

The following table summarizes the expected performance characteristics of the described
method for the extraction and analysis of Fenhexamid-5-hexenoic acid from soil. These
values are representative of a validated method and may vary depending on the specific
instrumentation and soil matrix.

Parameter Value
Recovery Rate (at 10 pg/kg) 85 - 95%
Relative Standard Deviation (RSD) <10%
Limit of Detection (LOD) 0.1 pg/kg
Limit of Quantification (LOQ) 0.5 pg/kg
Linearity (R?) >0.99

Experimental Workflow Diagram

The following diagram illustrates the key steps in the extraction and analysis of Fenhexamid-5-
hexenoic acid from soil samples.
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Sample Preparation

1. Weigh 10g Soil

2. Add 10mL Water & Hydrate

3. Add 10mL ACN (1% FA)

Extrdction

4. Vortex (1 min)

5. Add QUEChERS Salts (MgSO4, NaCl)

6. Shake (1 min)

7. Centrifuge (4000g, 5 min)

8. Transfer 1mL Supernatant

\ 4

9. Add dSPE Sorbents (MgSO4, PSA, C18)

A4

10. Vortex (30 sec)

\ 4

11. Centrifuge (10000g, 2 min)

12. Filter Supernatant (0.22 pm)

13. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the extraction of Fenhexamid-5-hexenoic acid from soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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